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Compound of Interest

Compound Name: Trimethylselenonium

Cat. No.: B1202040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trimethylselenium iodide, with the chemical formula C₃H₉ISe, is an organoselenium compound

of interest in various chemical and potentially biological studies. This document provides a

comprehensive overview of its physical and chemical properties, detailed experimental

protocols for its synthesis and characterization, and relevant spectral data. This guide is

intended to serve as a valuable resource for researchers and professionals engaged in

chemical synthesis and drug development.

Physicochemical Properties
The known physical and chemical properties of trimethylselenium iodide are summarized

below. As an ionic salt, it is a solid at room temperature and is not characterized by a boiling

point, but rather a decomposition temperature.

Table 1: Physical and Chemical Data for
Trimethylselenium Iodide (C₃H₉ISe)
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Property Value Source

IUPAC Name trimethylselanium iodide [1]

CAS Number 7362-34-7 [1]

Molecular Formula C₃H₉ISe [1]

Molecular Weight 250.98 g/mol [1]

Appearance White solid [2]

Melting Point Decomposes before melting [2]

Boiling Point Not applicable

Decomposition Point 157.7 °C [2]

Solubility Soluble in water [2]

Entropy of Decomposition 100.7 kJ mol⁻¹ [2]

Spectral Data
The structural confirmation of trimethylselenium iodide has been achieved through various

spectroscopic methods.[2]

Table 2: Spectroscopic Data for Trimethylselenium
Iodide (C₃H₉ISe)
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Technique Data Source

¹H NMR
Data not available in searched

literature.

¹³C NMR
Data not available in searched

literature.

FTIR (cm⁻¹)
2988, 3005 (strong, C-H

stretching)
[2]

ESI-MS (m/z)

125.0, 123.0, 122.0

(isotopomers of the

trimethylselenonium cation,

(CH₃)₃Se⁺)

[2]

Experimental Protocols
Synthesis of Trimethylselenium Iodide
Two primary methods for the synthesis of trimethylselenium iodide have been reported.

Method 1: From Dimethyl Selenide and Methyl Iodide[2]

This method involves the direct reaction of dimethyl selenide with an excess of methyl iodide.

Materials: Dimethyl selenide ((CH₃)₂Se), Methyl iodide (CH₃I), n-hexane.

Procedure:

In a suitable reaction vessel, dissolve dimethyl selenide in n-hexane.

Add an excess of methyl iodide to the solution.

Stir the reaction mixture. The product, trimethylselenium iodide, will precipitate as a solid.

Allow the solid to settle, then carefully remove the supernatant liquid.

The resulting solid is then washed with n-hexane to remove any unreacted starting

materials.
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The final product is dried to yield pure trimethylselenium iodide.

Critical Handling Note: The reactants and the solvent have low boiling points and should be

handled with appropriate care in a well-ventilated fume hood.

Method 2: From Selenocystine (for radiolabeling, adaptable for non-labeled synthesis)[3][4]

This multi-step synthesis is particularly useful for isotopic labeling but can be adapted for the

synthesis of the unlabeled compound.

Materials: Selenocystine, Sodium borohydride, Methyl iodide, Formic acid.

Procedure:

Reduction of Selenocystine: Reduce selenocystine with sodium borohydride to form

selenocysteine.

Formation of Se-methyl-selenocysteine: React the resulting selenocysteine with methyl

iodide.

Formation of the Selenonium Intermediate: Treat the Se-methyl-selenocysteine with

methyl iodide in a formic acid solution to produce Se-dimethyl-selenocysteine selenonium

iodide.

Spontaneous Elimination and Final Product Formation: Over a period of several days, the

selenonium intermediate undergoes spontaneous elimination to form alanine and dimethyl

selenide. The in-situ generated dimethyl selenide then reacts with the excess methyl

iodide present in the reaction mixture to yield the final product, trimethylselenium iodide.

Characterization Protocols
High-Performance Liquid Chromatography (HPLC)[2]

Column: Pursuit XRs C18 (250 × 4.6 mm, 3 μm particle size)

Mobile Phase: 0.01% TFA / 0.01% HFBA / 5% methanol (pH 2.8)

Flow Rate: 1.0 mL min⁻¹
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Injection Volume: 50 μL

Detection: UV at 226 nm for the iodide ion.

Electrospray Ionization-Mass Spectrometry (ESI-MS)[2]

Detection Mode: Positive

Fragmentation Voltage: 70 V

Expected Ions: A cluster of ions corresponding to the trimethylselenonium cation

((CH₃)₃Se⁺) will be observed due to the natural isotopic abundance of selenium.

Differential Scanning Calorimetry (DSC)[2]

DSC can be used to determine the decomposition point and the enthalpy of decomposition

of the compound.

Mandatory Visualizations
Diagram 1: Synthesis and Characterization Workflow of
Trimethylselenium Iodide
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Caption: Workflow for the synthesis and characterization of trimethylselenium iodide.
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Biological Activity and Drug Development
Based on the currently available scientific literature, there is no specific information detailing

the biological activity of trimethylselenium iodide in the context of defined signaling pathways or

its direct application as a therapeutic agent in drug development. While selenium and iodine-

containing compounds are of significant interest in biological and pharmaceutical research, the

specific role and mechanism of action for C₃H₉ISe have not been elucidated.[5][6]

Conclusion
This technical guide provides a summary of the known physical and chemical properties of

trimethylselenium iodide, along with protocols for its synthesis and characterization. While

comprehensive spectral data is still emerging, the information presented here offers a solid

foundation for researchers working with this compound. Further investigation into its biological

activities is warranted to explore its potential applications in drug development and other

scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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